Cas no 78254-16-7 (Ethyl 4-(1-hydrazinylethyl)benzoate)

• Product Name: Ethyl 4-(1-hydrazinylethyl)benzoate
• CAS No: 78254-16-7
• MF: C₁₁H₁₆N₂O₂
• MW: 208.256942749023
• CID: 835441
• PubChem ID: 46941800
• Update Time: 2025-10-18

Ethyl 4-(1-hydrazinylethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(1-hydrazinylethyl)benzoate
• (S)-ethyl 4-(1-hydrazinylethyl)benzoate
• PubChem23766
• OEZNTSMHCAKDNV-UHFFFAOYSA-N
• ethyl 4-(1-hydrazinoethyl)benzoate
• AX8128720
• X2066
• Benzoic acid,4-(1-hydrazinylethyl)-, ethyl ester, hydrochloride (1:1)
• SCHEMBL2642883
• SB77763
• F51908
• 78254-87-2
• CS-13686
• 78254-16-7
• CS-M0650
• AKOS015899476
• DB-090334
• DB-334178

• MDL： MFCD09909898
• Inchi： 1S/C11H16N2O2/c1-3-15-11(14)10-6-4-9(5-7-10)8(2)13-12/h4-8,13H,3,12H2,1-2H3
• InChI Key： OEZNTSMHCAKDNV-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C=CC(=CC=1)C(C)NN)=O

Computed Properties

• Exact Mass: 208.121
• Monoisotopic Mass: 208.121
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.4
• XLogP3: 1.2

Additional information on Ethyl 4-(1-hydrazinylethyl)benzoate

Ethyl 4-(1-hydrazinylethyl)benzoate (CAS No. 78254-16-7): A Comprehensive Overview

Ethyl 4-(1-hydrazinylethyl)benzoate, with the chemical formula C₁₁H₁₅N₃O₂ and a CAS number of 78254-16-7, is a significant compound in the field of pharmaceutical and chemical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of both hydrazine and benzoate functional groups makes it a versatile intermediate in organic synthesis, particularly in the creation of bioactive molecules.

The benzoate moiety, a common aromatic ring structure, is known for its stability and ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. This feature makes Ethyl 4-(1-hydrazinylethyl)benzoate a valuable building block in medicinal chemistry. The hydrazine side chain, on the other hand, introduces reactivity that can be exploited in various synthetic pathways, including the formation of Schiff bases and other nitrogen-containing heterocycles.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with neurological disorders. Ethyl 4-(1-hydrazinylethyl)benzoate has been explored as a potential candidate for such applications due to its ability to interact with enzymes and receptors involved in neurodegenerative diseases. Preliminary studies have suggested that this compound may have neuroprotective properties, making it an attractive subject for further investigation.

The synthesis of Ethyl 4-(1-hydrazinylethyl)benzoate involves multi-step organic reactions, typically starting from commercially available benzoic acid derivatives. The introduction of the hydrazinylethyl group requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as catalytic hydrogenation and nucleophilic substitution have been employed to achieve optimal results. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are crucial for characterizing the compound's structure and purity.

One of the most compelling aspects of Ethyl 4-(1-hydrazinylethyl)benzoate is its potential role in the development of new therapeutic agents. Researchers have been particularly interested in its ability to act as a precursor for more complex molecules with enhanced biological activity. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. These findings underscore the importance of Ethyl 4-(1-hydrazinylethyl)benzoate as a scaffold in drug discovery efforts.

The pharmaceutical industry has also recognized the value of this compound in developing treatments for chronic diseases. Its structural flexibility allows chemists to modify various functional groups, leading to a wide range of potential drug candidates. Current research is focused on optimizing synthetic routes to improve scalability and cost-effectiveness, ensuring that Ethyl 4-(1-hydrazinylethyl)benzoate remains accessible for industrial applications.

In addition to its pharmaceutical applications, Ethyl 4-(1-hydrazinylethyl)benzoate has shown promise in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalytic systems. These complexes have been explored for their potential in industrial processes, including polymerization reactions and organic transformations. The versatility of this compound underscores its significance beyond traditional medicinal chemistry applications.

The safety profile of Ethyl 4-(1-hydrazinylethyl)benzoate is another critical consideration in its development and use. Extensive toxicological studies have been conducted to assess its potential health risks. These studies have indicated that the compound is generally well-tolerated at moderate doses, although further research is needed to fully understand its long-term effects. Regulatory agencies have reviewed these findings and have provided guidelines for safe handling and usage.

The future prospects for Ethyl 4-(1-hydrazinylethyl)benzoate are promising, with ongoing research aimed at expanding its applications across multiple fields. Collaborative efforts between academia and industry are essential to drive innovation and translate laboratory findings into practical solutions. As our understanding of biological systems continues to grow, compounds like Ethyl 4-(1-hydrazinylethyl)benzoate will play an increasingly important role in addressing complex challenges in medicine and materials science.